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Compound of Interest

Compound Name: 3,7-Dimethyl-2,6-octadienal

Cat. No.: B7798219

An In-Depth Technical Guide to 3,7-Dimethyl-2,6-octadienal (Citral) for Researchers and Drug
Development Professionals

Abstract

3,7-Dimethyl-2,6-octadienal, commonly known as Citral, is a pivotal acyclic monoterpenoid
aldehyde renowned for its characteristic lemon scent. It is a fundamental component in the
flavor and fragrance industries and serves as a critical precursor in the synthesis of various
value-added chemicals, including vitamins and ionones. This guide provides a comprehensive
technical overview of Citral, encompassing its chemical identity, isomeric forms,
physicochemical properties, synthesis and isolation strategies, and diverse applications, with a
particular focus on its emerging role in pharmaceutical and drug development. We will delve
into its mechanism of action in biological systems and provide validated analytical and
experimental protocols.

Chemical Identification and Structure

Citral is a mixture of two geometric isomers, Geranial (the E-isomer) and Neral (the Z-isomer).
The general CAS number for this isomeric mixture is 5392-40-5.[1][2][3][4]

e Molecular Formula: C10H16O[1][5][6][7]

¢ Molecular Weight: 152.23 g/mol [1][3][5][6][7]
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e |[UPAC Name: 3,7-Dimethylocta-2,6-dienal

The two isomers differ in the geometry around the C2-C3 double bond, which significantly
influences their sensory properties. Geranial is characterized by a strong, fresh lemon odor,
while Neral possesses a less intense, sweeter lemon scent.[8]

Isomer Trivial Name CAS Number Structure

(E)-3,7-Dimethyl-2,6-

) Geranial (Citral A) 141-27-5[7] l#.Geranial Structure
octadienal

(2)-3,7-Dimethyl-2,6-

_ Neral (Citral B) 106-26-3[5][6] lw.Neral Structure
octadienal

Physicochemical Properties

Citral is a colorless to pale yellow oily liquid.[3] It is highly volatile and susceptible to
degradation upon exposure to air, light, and alkaline conditions.[8]

Property Value Source
Boiling Point 229 °C (lit.) [3]
Density 0.888 g/mL at 25 °C (lit.) [3]
Refractive Index n20/D 1.488 (lit.) [3]
Flash Point 92 °C [3]
Water Solubility 289 mg/L at 25 °C [5]
LogP 2.76 at 25 °C [3][5]

Its solubility in 60% ethanol is noteworthy, being soluble at a 1:10 ratio, and it is also soluble in
various organic solvents like propylene glycol, benzyl benzoate, and mineral oil, but insoluble in
glycerol.[3]

Synthesis and Natural Occurrence
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Natural Sources and Extraction

Citral is abundantly found in the essential oils of several plants. The primary commercial
sources are lemongrass (Cymbopogon citratus), which can contain 70-80% citral, and Litsea
cubeba oil (around 70%).[3][8] It is also present in the oils of lemon, lime, and orange.

Extraction from these natural sources is typically achieved through steam distillation. Further
purification to separate citral from other components of the essential oil can be performed by
vacuum distillation.[3]

Chemical Synthesis

While natural extraction is common, synthetic routes are also employed, often starting from
isoprene or other terpene precursors. The synthesis of related compounds, such as acetals,
from naturally extracted citral is a common industrial practice to improve stability and modify its
aroma profile for perfumery applications.[8][9]

Applications in Research and Drug Development

Beyond its traditional use in flavors and fragrances, citral has garnered significant attention for
its diverse biological activities.[4][5][8]

Antimicrobial Activity

Citral exhibits broad-spectrum antimicrobial properties against a range of bacteria and fungi.[4]
Its mechanism of action is believed to involve the disruption of microbial cell membranes and
interference with key metabolic pathways. This makes it a promising candidate for development
as a natural preservative in pharmaceutical formulations and food products.[4]

Anti-inflammatory and Antioxidant Effects

Research has indicated that citral possesses anti-inflammatory and antioxidant properties.[4]
These effects are being investigated for potential therapeutic applications in managing
inflammatory conditions such as arthritis and inflammatory bowel disease.[4]

Anticancer Potential
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Emerging studies suggest that citral may have a role in cancer prevention and therapy.[4] It has
been shown to induce apoptosis (programmed cell death) in various cancer cell lines, opening
avenues for its investigation as a novel therapeutic agent.[4]

Precursor for Synthesis

In the pharmaceutical industry, citral is a crucial intermediate for the synthesis of Vitamin A and
Vitamin E.[3][5] It is also a starting material for the production of ionones and methylionones,
which are important in both fragrance and pharmaceutical synthesis.[3]

3,7-Dimethyl-2,6-octadienal ynthesi o
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Caption: Synthetic pathways originating from Citral.
Experimental Protocols

High-Performance Liquid Chromatography (HPLC)
Analysis of Citral

This protocol outlines a reverse-phase HPLC method for the quantification of citral.
Instrumentation and Materials:
e HPLC system with a UV detector

o C18 reverse-phase column (e.g., Newcrom R1)[2]
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» Mobile Phase: Acetonitrile (MeCN) and water, with a phosphoric acid modifier. For Mass
Spectrometry (MS) compatibility, replace phosphoric acid with formic acid.[2]

o Citral standard of known concentration
e Sample containing citral, dissolved in the mobile phase
Procedure:

o Prepare the mobile phase by mixing acetonitrile and water in an appropriate ratio (e.g., 60:40
v/v) and adding a small amount of acid (e.g., 0.1%).

o Degas the mobile phase.
o Equilibrate the C18 column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min).
e Set the UV detector to an appropriate wavelength for citral detection (e.g., 238 nm).

e Inject a known volume (e.g., 10 L) of the citral standard and record the chromatogram to
determine the retention time.

« Inject the sample solution and record the chromatogram.

o Quantify the amount of citral in the sample by comparing the peak area with that of the
standard.

This method is scalable and can be adapted for preparative separation to isolate impurities or
for pharmacokinetic studies.[2]
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Caption: Workflow for HPLC analysis of Citral.

Safety and Toxicology

Citral is considered to have low acute oral and dermal toxicity.[10] The oral LD50 in rats is
reported to be 4960-6800 mg/kg.[3][10] However, it is classified as a skin irritant and can cause
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moderate erythema and edema.[10] Therefore, appropriate personal protective equipment,
such as gloves and safety glasses, should be used when handling this compound.

Conclusion

3,7-Dimethyl-2,6-octadienal is a multifaceted compound with a well-established role in the
flavor and fragrance industries and a growing portfolio of applications in the pharmaceutical
and drug development sectors. Its biological activities, coupled with its utility as a synthetic
precursor, underscore its importance for researchers and scientists. A thorough understanding
of its chemical properties, isomeric forms, and safe handling procedures is essential for
harnessing its full potential.

References
National Institute of Standards and Technology. (n.d.). 2,6-Octadienal, 3,7-dimethyl-. NIST

Chemistry WebBook.

e SIELC Technologies. (2018). 3,7-Dimethyl-2,6-octadienal.

» National Institute of Standards and Technology. (n.d.). 2,6-Octadienal, 3,7-dimethyl-, (Z)-.
NIST Chemistry WebBook.

» National Institute of Standards and Technology. (n.d.). 2,6-Octadienal, 3,7-dimethyl-, (E)-.
NIST Chemistry WebBook.

e ChemBK. (n.d.). 3,7-Dimethyl-2,6-octadienal.

e Shahzadi, P.,, Muhammad, A., Mehmood, F., & Chaudhry, M. Y. (2014). Synthesis of 3, 7-
Dimethyl-2, 6-Octadienal Acetals from Citral Extracted from Lemon Grass, Cymbopogon
citrates L. Journal of Applicable Chemistry, 6(1), 28-31.

e PubChem. (n.d.). 3,7-Dimethylocta-2,6-Dienal. National Center for Biotechnology
Information.

e Shahzadi, P.,, Muhammad, A., Mehmood, F., & Chaudhry, M. Y. (2014). Synthesis of 3, 7-
Dimethyl-2, 6-Octadienal Acetals from Citral Extracted from Lemon Grass, Cymbopogon
citrates L. ResearchGate.

e Api, A. M., Belsito, D., Botelho, D., Browne, D., Bruze, M., Burton, G. A,, ... & Wilcox, D. K.
(2020). RIFM fragrance ingredient safety assessment, 3, 7-dimethyl-3, 6-octadienal, CAS
registry number 55722-59-3. Food and Chemical Toxicology, 142, 111493.

e Fengchen, C. (2023). Exploring the Versatility of 3,7-Dimethylocta-2,6-dienal (Citral):
Applications and Synthesis. LinkedIn.

» U.S. Environmental Protection Agency. (n.d.). 2,6-Octadienal, 3,7-dimethyl-. Substance
Registry Services.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.industrialchemicals.gov.au/sites/default/files/Citral%20and%20related%20compounds_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/product/b7798219?utm_src=pdf-body
https://www.benchchem.com/product/b7798219?utm_src=pdf-body
https://www.benchchem.com/product/b7798219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» National Industrial Chemicals Notification and Assessment Scheme. (2013). Citral and
related compounds: Human health tier Il assessment. Australian Department of Health.

e PubChem. (n.d.). 3,7-Dimethyl-2,6-octadienol. National Center for Biotechnology
Information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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